![molecular formula C18H18FN7O B2702911 1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea CAS No. 1021073-04-0](/img/structure/B2702911.png)
1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea, also known as PF-00477736, is a small molecule inhibitor of the protein kinase PIM1. PIM1 is a serine/threonine kinase that plays an important role in the regulation of cell growth and survival, making it a potential target for cancer therapy.
Scientific Research Applications
Complexation Studies
Research into compounds similar to "1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea" includes studies on their ability to form complexes through hydrogen bonding and other interactions. For instance, the association of N-(pyridin-2-yl),N'-substituted ureas with various hydrogen bonding counterparts, such as benzoates and 2-amino-1,8-naphthyridines, has been explored. These studies are crucial for understanding the substituent effect on complexation and have implications for designing new pharmaceutical compounds (Ośmiałowski et al., 2013).
Antiproliferative Activities
Several derivatives of urea compounds demonstrate potent antiproliferative activities against various cancer cell lines, indicating their potential as anticancer agents. Modification of these compounds to include alkylurea moieties, for example, has shown to retain antiproliferative activity and inhibit PI3Ks and mTOR, critical targets in cancer therapy. This adjustment also significantly reduces acute oral toxicity, enhancing the compounds' therapeutic index (Wang et al., 2015).
Antimicrobial and Analgesic Activities
Compounds structurally related to "1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea" have been synthesized and evaluated for their antimicrobial and analgesic activities. These synthetic efforts aim to explore the therapeutic potentials of novel pyrimidines and pyrazoles derivatives, offering insights into their applications beyond cancer treatment (Tirlapur & Noubade, 2010).
Antioxidant Activity
The synthesis of new heterocyclic compounds containing sulfonamido moieties suitable for antibacterial applications includes efforts to design molecules with low toxicity and high efficacy. These synthesized compounds have been tested for their antibacterial activity, highlighting the diverse pharmacological potentials of urea derivatives and related molecules (Azab et al., 2013).
properties
IUPAC Name |
1-(4-fluorophenyl)-3-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN7O/c19-13-4-6-14(7-5-13)23-18(27)22-12-11-21-16-8-9-17(26-25-16)24-15-3-1-2-10-20-15/h1-10H,11-12H2,(H,21,25)(H,20,24,26)(H2,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQUCWIPGSYLVHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NC2=NN=C(C=C2)NCCNC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.